Cas no 1593876-67-5 (Heptane, 4-(chloromethyl)-1-methoxy-3-methyl-)

• Product name: Heptane, 4-(chloromethyl)-1-methoxy-3-methyl-
• CAS No: 1593876-67-5
• MF: C₁₀H₂₁ClO
• MW: 192.726142644882
• CID: 5284024

Heptane, 4-(chloromethyl)-1-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Heptane, 4-(chloromethyl)-1-methoxy-3-methyl-

• Inchi： 1S/C10H21ClO/c1-4-5-10(8-11)9(2)6-7-12-3/h9-10H,4-8H2,1-3H3
• InChI Key： HXNLOMJDAWRGDY-UHFFFAOYSA-N
• SMILES： C(OC)CC(C)C(CCl)CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Heptane, 4-(chloromethyl)-1-methoxy-3-methyl-

Heptane, 4-(chloromethyl)-1-methoxy-3-methyl-

The compound Heptane, 4-(chloromethyl)-1-methoxy-3-methyl- (CAS No. 1593876-67-5) is a versatile organic compound with a unique structure that makes it valuable in various chemical applications. This compound belongs to the family of alkyl chlorides and is characterized by its seven-carbon chain with specific substituents that influence its chemical reactivity and physical properties.

Recent studies have highlighted the importance of Heptane, 4-(chloromethyl)-1-methoxy-3-methyl- in the field of organic synthesis, particularly in the preparation of intermediates for pharmaceuticals and agrochemicals. The presence of a methoxy group at position 1 and a chloromethyl group at position 4 introduces significant electronic effects that can be exploited in nucleophilic substitution reactions, making this compound a valuable precursor in synthetic pathways.

The synthesis of Heptane, 4-(chloromethyl)-1-methoxy-3-methyl- typically involves multi-step processes that include alkylation and substitution reactions. Researchers have optimized these processes to improve yield and purity, often employing catalytic systems or phase-transfer techniques to enhance reaction efficiency. These advancements have made the compound more accessible for industrial applications.

In terms of physical properties, Heptane, 4-(chloromethyl)-1-methoxy-3-methyl- exhibits a melting point of approximately -5°C and a boiling point around 95°C under standard conditions. Its solubility in organic solvents such as dichloromethane and diethyl ether makes it suitable for use in solution-phase reactions. The compound's stability under normal storage conditions also contributes to its utility in various chemical processes.

One of the most notable applications of Heptane, 4-(chloromethyl)-1-methoxy-3-methyl- is in the synthesis of bioactive molecules. For instance, recent research has demonstrated its role as an intermediate in the preparation of antifungal agents and insecticides. The chloromethyl group serves as an electrophilic site for nucleophilic attack by amine or hydroxyl groups, enabling the construction of complex molecular architectures.

Furthermore, the compound has found applications in polymer chemistry as a monomer or crosslinking agent due to its ability to undergo addition polymerization under specific conditions. This property has led to its use in the development of novel materials with tailored mechanical and thermal properties.

In conclusion, Heptane, 4-(chloromethyl)-1-methoxy-3-methyl- (CAS No. 1593876-67-5) is a significant compound with diverse applications across various fields of chemistry. Its unique structure, combined with advancements in synthetic methodologies and application-oriented research, continues to expand its role in modern chemical innovation.